6-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid

• IUPAC Name: 6-methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid
• InChI: InChI=1S/C13H25NO4/c1-9(2)10(7-6-8-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key: SXMBBWJKLMKQGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CCCC(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C13H25NO4
• Molecular Weight: 259.34 g/mol

Description

6-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid, also known as Meldonium, is a synthetic compound that was first developed in the 1970s in Latvia. It is a structural analog of the amino acid carnitine and is primarily used in the treatment of cardiovascular diseases. In recent years, Meldonium has gained attention for its potential use as a performance-enhancing drug, particularly in the world of professional sports.

Scientific Research Applications

Synthesis Methods and Intermediates

• Traumatic Acid Synthesis : Babler and Moy (1979) discussed the synthesis of methyl 7-(5-oxocyclopentenyl)heptanoate, a key intermediate in prostaglandin synthesis, which relates to the structural family of 6-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid (Babler & Moy, 1979).

• Crystal Structures of Related Acids : Feeder and Jones (1994) analyzed the crystal structures of similar compounds, providing insights into the structural characteristics of this chemical class (Feeder & Jones, 1994).

• Deuterium Synthesis : Tsuzuki et al. (1994) described the synthesis of [2H13]heptanoic acid, showcasing advanced chemical methods that may be applicable to the synthesis of 6-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid (Tsuzuki et al., 1994).

Chemical Properties and Reactions

• Oxidation and Decarboxylation : Berdnikova et al. (2018) explored the oxidation of octene-1 to heptanoic acid under phase-transfer catalysis, providing a perspective on reaction mechanisms that may be relevant for similar compounds (Berdnikova et al., 2018).

• Hydrogen Bonding Studies : Abell et al. (1991) conducted a combined X-ray crystallographic and spectroscopic study on keto acid phosphoranes, which could inform the understanding of hydrogen bonding in related molecules (Abell et al., 1991).

• Swern Oxidation Modification : Liu and Vederas (1996) presented a modification of the Swern oxidation, which could be an important reaction in the synthesis or modification of similar complex molecules (Liu & Vederas, 1996).

Applications in Peptide and Polymer Research

• Peptide Synthesis : Seebach et al. (1994) discussed the synthesis of heptapeptides containing specific amino acid residues, which could be relevant for the design of peptides incorporating 6-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid (Seebach et al., 1994).

• Polymer-Bound Reagents : The research by Liu and Vederas (1996) on polymer-bound reagents could provide insights into the potential applications of 6-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid in polymer chemistry (Liu & Vederas, 1996).